Cas no 914221-54-8 (1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone)

1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone is a brominated and fluorinated aromatic ketone with a methoxy substituent, serving as a versatile intermediate in organic synthesis. Its distinct substitution pattern—bromo and fluoro groups at the 5- and 2-positions, respectively, along with a methoxy group at the 4-position—enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The electron-withdrawing effects of the bromo and fluoro groups, combined with the electron-donating methoxy group, make it valuable for constructing complex heterocycles or pharmaceuticals. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. This compound is particularly useful in medicinal chemistry for developing bioactive molecules.
1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone structure
914221-54-8 structure
Product Name:1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone
CAS No:914221-54-8
MF:C9H8BrFO2
MW:247.061025619507
CID:1089889
PubChem ID:29924904
Update Time:2025-06-25

1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone
    • 4-ACETYL-2-BROMO-5-FLUORO-ANISOLE
    • 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone (ACI)
    • 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethan-1-one
    • SCHEMBL9958729
    • DA-30875
    • 1-(5-Bromo-2-fluoro-4-methoxy-phenyl)-ethanone
    • MFCD09030655
    • 914221-54-8
    • AKOS015963989
    • CS-0330356
    • F50473
    • DTXSID60652246
    • MDL: MFCD09030655
    • Inchi: 1S/C9H8BrFO2/c1-5(12)6-3-7(10)9(13-2)4-8(6)11/h3-4H,1-2H3
    • InChI Key: CIBWOSFBSHBJRB-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C(F)=CC(OC)=C(Br)C=1

Computed Properties

  • Exact Mass: 245.96900
  • Monoisotopic Mass: 245.96917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.79940

1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone Security Information

  • Storage Condition:Sealed in dry,2-8°C

1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019114554-5g
1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone
914221-54-8 95%
5g
$922.18 2023-08-31
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC12850-5g
1-(5-bromo-2-fluoro-4-methoxyphenyl)ethanone
914221-54-8 95%
5g
$1560 2023-09-07
Chemenu
CM130110-1g
1-(5-bromo-2-fluoro-4-methoxyphenyl)ethan-1-one
914221-54-8 95%
1g
$294 2024-07-20
Chemenu
CM130110-5g
1-(5-bromo-2-fluoro-4-methoxyphenyl)ethan-1-one
914221-54-8 95%
5g
$880 2024-07-20
Ambeed
A122949-5g
1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone
914221-54-8 95+%
5g
$1778.0 2024-07-18
Ambeed
A122949-1g
1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone
914221-54-8 97%
1g
$448.0 2025-04-15
Aaron
AR00IHCL-500mg
1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone
914221-54-8 95%
500mg
$362.00 2025-02-12
Aaron
AR00IHCL-1g
1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone
914221-54-8 95%
1g
$481.00 2025-02-12
1PlusChem
1P00IH49-1g
1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone
914221-54-8 97%
1g
$414.00 2024-04-20
1PlusChem
1P00IH49-5g
1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone
914221-54-8 97%
5g
$1328.00 2024-04-20

1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: 1,2-Dichloroethane ;  0 °C
1.2 40 min, < 10 °C; 0.5 h, 0 °C
Reference
Preparative scale synthesis of the biaryl core of anacetrapib via a ruthenium-catalyzed direct arylation reaction: unexpected effect of solvent impurity on the arylation reaction
Ouellet, Stephane G.; et al, Journal of Organic Chemistry, 2011, 76(5), 1436-1439

Production Method 2

Reaction Conditions
1.1 Reagents: Silver nitrate ,  N-Fluorobenzenesulfonimide Catalysts: Carbamic acid, methyl ester ,  Palladium diacetate Solvents: Dichloromethane ;  24 h, 95 °C
Reference
Pd-Catalysed direct C(sp2)-H fluorination of aromatic ketones: concise access to anacetrapib
Wu, Qiuzi; et al, Chemical Communications (Cambridge, 2021, 57(37), 4544-4547

Production Method 3

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  12 h, 65 °C; 65 °C → rt
2.1 Reagents: Aluminum chloride Solvents: 1,2-Dichloroethane ;  0 °C; < 6 °C; 40 min, < 10 °C; 0.5 h, 0 °C
Reference
Silver-mediated annulation between 5-H-1,2,3-thiadiazoles and 1,3-dicarbonyl compounds to construct polysubstituted furans
Feng, Mengxia; et al, Organic Chemistry Frontiers, 2022, 9(21), 5864-5871

Production Method 4

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  65 °C
2.1 Reagents: Aluminum chloride Solvents: 1,2-Dichloroethane ;  0 °C
2.2 40 min, < 10 °C; 0.5 h, 0 °C
Reference
Preparative scale synthesis of the biaryl core of anacetrapib via a ruthenium-catalyzed direct arylation reaction: unexpected effect of solvent impurity on the arylation reaction
Ouellet, Stephane G.; et al, Journal of Organic Chemistry, 2011, 76(5), 1436-1439

1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone Raw materials

1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone Preparation Products

Additional information on 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone

Introduction to 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone (CAS No. 914221-54-8) and Its Emerging Applications in Chemical Biology

The compound 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone, identified by the CAS number 914221-54-8, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique aromatic substitution pattern, has garnered attention due to its structural versatility and potential biological activities. The presence of both bromo and fluoro substituents, combined with a methoxy group, imparts distinct electronic and steric properties that make it a valuable scaffold for drug discovery and synthetic chemistry.

In recent years, the pharmaceutical industry has increasingly leveraged structurally diverse heterocyclic compounds to develop novel therapeutic agents. The 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone molecule exemplifies this trend, as its aromatic core serves as a privileged structure in medicinal chemistry. The bromo substituent at the 5-position enhances electrophilicity, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Meanwhile, the fluoro group at the 2-position introduces lipophilicity and metabolic stability, which are critical factors in drug design. The methoxy group at the 4-position further modulates electronic properties, influencing both binding affinity and pharmacokinetic profiles.

One of the most compelling aspects of 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone is its utility as a key intermediate in the synthesis of biologically active molecules. Researchers have utilized this compound to develop inhibitors targeting various disease pathways, including cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated its role in generating kinase inhibitors by serving as a precursor for more complex scaffolds. The ability to introduce additional functional groups via palladium-catalyzed reactions has opened up avenues for designing molecules with enhanced selectivity and potency.

The integration of computational chemistry and machine learning has further accelerated the exploration of 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone derivatives. These advanced methodologies allow researchers to predict binding affinities and optimize molecular structures with unprecedented precision. By leveraging virtual screening techniques, scientists can rapidly identify lead compounds that exhibit promising biological activity. This synergy between experimental synthesis and computational modeling underscores the compound's significance in modern drug discovery pipelines.

Moreover, the 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone scaffold has been explored in the development of photopharmacological agents—molecules that combine light activation with traditional pharmacological effects. The bromo and fluoro substituents can be exploited to create photoswitchable systems, where light-induced conformational changes modulate drug activity. Such approaches hold promise for targeted therapy in conditions like cancer or neurological disorders, where spatial and temporal control of drug action is crucial.

Recent advances in green chemistry have also highlighted the sustainability of using 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone as a building block. Solvent-free reactions and catalytic methods have been employed to minimize waste and energy consumption during synthesis. These eco-friendly approaches align with global efforts to promote sustainable pharmaceutical manufacturing while maintaining high yields and purity standards.

The compound's role in material science is another emerging frontier. Its aromatic structure lends itself to applications in organic electronics, where it can serve as a precursor for conductive polymers or liquid crystals. The ability to fine-tune electronic properties through substitution patterns makes it a candidate for developing next-generation display technologies or energy storage devices.

In conclusion, 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone (CAS No. 914221-54-8) stands as a versatile molecule with far-reaching implications across multiple scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and beyond. As research continues to uncover new synthetic pathways and biological functions, this compound is poised to remain at the forefront of innovation in chemical biology.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.